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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetyl chloride

Cat. No.: B1291447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2,5-
Dimethylphenylacetyl chloride (CAS No. 55312-97-5). It is intended for laboratory personnel

and professionals in drug development who handle this chemical. The information herein is

compiled from various safety data sheets for structurally similar compounds and available data

for the specific substance.

Hazard Identification and Classification
2,5-Dimethylphenylacetyl chloride is a corrosive liquid that poses significant health risks

upon exposure. It is classified as a substance that may be corrosive to metals, causes severe

skin burns and eye damage, and may cause respiratory irritation.[1][2]

GHS Hazard Pictograms:

GHS05: Corrosive[2]

Signal Word: Danger[2]

Hazard Statements:

H290: May be corrosive to metals.[1][2]

H314: Causes severe skin burns and eye damage.[1][2][3][4]
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H335: May cause respiratory irritation.[1][4]

Supplemental Hazard Information:

EUH014: Reacts violently with water.[3] This reaction can produce toxic and corrosive

hydrogen chloride gas.[5]

Physical and Chemical Properties
A summary of the known quantitative data for 2,5-Dimethylphenylacetyl chloride is presented

in the table below.

Property Value Reference

Molecular Formula C10H11ClO [6][7]

Molecular Weight 182.65 g/mol [2][6]

Physical State Liquid [2][7]

Boiling Point 323.57 °C [7]

Melting Point 156.6 °C [7]

Relative Density 1.11 [2]

Flash Point 102 °C / 215.6 °F [8]

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 2,5-
Dimethylphenylacetyl chloride.

Precautions for Safe Handling:

Use only in a well-ventilated area or under a chemical fume hood.[4][8]

Avoid breathing mist, vapors, or spray.[1][4][8]

Do not get in eyes, on skin, or on clothing.[4][8]
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Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[1][3][9]

Wash hands and skin thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3][10]

All metal parts of the equipment must be grounded to avoid ignition of vapors by static

electricity discharge.[10]

Handle under an inert atmosphere and prevent contact with water or moist air.[10]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[1][7][8][9][10]

Keep containers tightly closed.[1][3][8][9][10]

Store in a corrosives area.[8][9][10]

Store locked up.[1][9]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, and metals.[8][9][11]

Recommended storage temperature is 2 - 8 °C.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 2,5-Dimethylphenylacetyl chloride.

Eye/Face Protection: Wear chemical safety goggles and a face shield. Ensure eyewash

stations are readily accessible.[12]

Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber) and protective clothing to

prevent skin contact.[5] Immediately remove and launder contaminated clothing before

reuse.[1][3][10]
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Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved

respirator with an appropriate cartridge (e.g., for acid gases and organic vapors).[1][5]

First Aid Measures
In case of exposure, immediate medical attention is required.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][4][9]

If breathing is difficult or has stopped, provide artificial respiration.[5][10] Call a physician or

poison center immediately.[1][4]

Skin Contact: Immediately take off all contaminated clothing.[1][3][4] Rinse the affected skin

with plenty of water or shower for at least 15 minutes.[1][4][10] Call a physician immediately.

[1][4][10]

Eye Contact: Rinse cautiously with water for several minutes.[1][3][4] Remove contact lenses

if present and easy to do.[1][3][4] Continue rinsing.[1][3][4] Immediately call an

ophthalmologist or physician.[1][3]

Ingestion: Rinse mouth with water.[1][4][8] Do NOT induce vomiting.[1][4][9][10] Call a

physician immediately.[1][4][8][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-

resistant foam.[1][8]

Unsuitable Extinguishing Media: Do not use water, as it reacts violently with the substance.

[5]

Specific Hazards: The substance is combustible.[1][3] Thermal decomposition can release

irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide, phosgene,

and hydrogen chloride gas.[1][3][8] Vapors are heavier than air and may travel to an ignition

source and flash back.[3][5] Containers may explode when heated.[5]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][12]
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Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel from the area.[1][3] Ensure adequate ventilation.

[1][3][8] Avoid contact with the spilled material and do not breathe vapors.[1][3] Wear

appropriate PPE.[8]

Environmental Precautions: Prevent the product from entering drains.[1][3]

Methods for Cleaning Up: Absorb the spill with inert, non-combustible material such as dry

sand or earth.[5][8] Collect the absorbed material into a suitable, closed container for

disposal.[8] Do not use water for cleanup.[5]

Experimental Workflow: Spill Response
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Workflow for Handling a 2,5-Dimethylphenylacetyl Chloride Spill

Immediate Actions

Containment & Cleanup

Disposal

Evacuate Area

Ensure Ventilation

Don PPE

Remove Ignition Sources

Contain Spill with Inert Material
(e.g., sand, earth)

Absorb Spilled Material

Collect into Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of 2,5-Dimethylphenylacetyl
Chloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291447#safety-and-handling-precautions-for-2-5-
dimethylphenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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